![molecular formula C14H10N4S B5629294 2-amino-6-(methylthio)-4-phenyl-3,5-pyridinedicarbonitrile](/img/structure/B5629294.png)
2-amino-6-(methylthio)-4-phenyl-3,5-pyridinedicarbonitrile
Description
Synthesis Analysis
The synthesis of 2-amino-6-(methylthio)-4-phenyl-3,5-pyridinedicarbonitrile involves the displacement of a methylsulfinyl group from the 6-position of the pyridine ring to elaborate 2-aminopyridines with various polar 6-substituents. This process utilizes 2-(1-phenylethylidene)propanedinitriles with dimethyl N-cyanodithioiminocarbonate as key reactants (Teague, 2008). Additionally, cyclocondensation of α-oxoketene dithioacetals with β-lithioamino-β-substituted acrylonitriles yields 2,6-substituted and 5,6-annelated 4-(methylthio)-3-cyanopyridines in good yields (Gupta, Ila, & Junjappa, 1990).
Molecular Structure Analysis
The molecular and crystal structures of related compounds have been determined by X-ray diffraction, revealing specific features of molecular packing in crystals. These analyses provide insights into the arrangement of atoms within the compound and their spatial relationships, offering a foundation for understanding its chemical behavior (Lysov et al., 2000).
Chemical Reactions and Properties
2-Amino-6-(methylthio)-4-phenyl-3,5-pyridinedicarbonitrile participates in various chemical reactions, including multicomponent condensation reactions, which have been used to synthesize derivatives with potential corrosion inhibition efficiency. The reactivity of this compound under different conditions highlights its versatility and potential for creating new materials (Mahmoud & El-Sewedy, 2018).
Physical Properties Analysis
The physical properties of 2-amino-6-(methylthio)-4-phenyl-3,5-pyridinedicarbonitrile and its derivatives, such as solubility, melting point, and stability, are critical for their practical applications. These characteristics are influenced by the molecular structure and can be tailored through synthetic modifications to meet specific requirements.
Chemical Properties Analysis
The chemical properties, including reactivity with different reagents, potential for substitutions, and formation of complexes with metals, are essential for understanding the compound's applications in catalysis, material science, and organic synthesis. Theoretical and experimental investigations have provided valuable insights into these aspects, contributing to the development of new compounds with enhanced functionalities (Kysil, Voitenko, & Wolf, 2008).
properties
IUPAC Name |
2-amino-6-methylsulfanyl-4-phenylpyridine-3,5-dicarbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4S/c1-19-14-11(8-16)12(9-5-3-2-4-6-9)10(7-15)13(17)18-14/h2-6H,1H3,(H2,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXAFBVAFDVTZLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=C(C(=N1)N)C#N)C2=CC=CC=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6-methylsulfanyl-4-phenyl-pyridine-3,5-dicarbonitrile |
Synthesis routes and methods
Procedure details
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